Cas no 1361584-40-8 (2-Hydroxy-5-(perchlorophenyl)pyridine)

• Product Name: 2-Hydroxy-5-(perchlorophenyl)pyridine
• CAS No: 1361584-40-8
• MF: C₁₁H₄Cl₅NO
• MW: 343.420557975769
• CID: 4920212
• Update Time: 2025-06-14

2-Hydroxy-5-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(perchlorophenyl)pyridine

• Inchi： 1S/C11H4Cl5NO/c12-7-6(4-1-2-5(18)17-3-4)8(13)10(15)11(16)9(7)14/h1-3H,(H,17,18)
• InChI Key： AAMAMEZELGSRMU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(NC=1)=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 394
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-5-(perchlorophenyl)pyridine

Recent Advances in the Study of 2-Hydroxy-5-(perchlorophenyl)pyridine (CAS: 1361584-40-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Hydroxy-5-(perchlorophenyl)pyridine (CAS: 1361584-40-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Hydroxy-5-(perchlorophenyl)pyridine as a versatile scaffold in medicinal chemistry. Its perchlorophenyl moiety and pyridine ring system contribute to its ability to interact with various biological targets, making it a promising candidate for the development of novel therapeutics. Researchers have explored its potential in inhibiting key enzymes involved in inflammatory pathways, as well as its role in modulating oxidative stress responses.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in targeting specific protein kinases associated with cancer progression. The study utilized advanced computational modeling techniques to elucidate the binding interactions between 2-Hydroxy-5-(perchlorophenyl)pyridine and its target proteins, providing valuable insights for structure-based drug design.

Another significant development comes from recent pharmacological evaluations, which have shown that derivatives of 2-Hydroxy-5-(perchlorophenyl)pyridine exhibit improved pharmacokinetic properties compared to the parent compound. These modifications have enhanced the compound's bioavailability and metabolic stability, addressing some of the challenges previously associated with its clinical translation.

The synthetic chemistry community has also made notable progress in developing more efficient routes for the production of 2-Hydroxy-5-(perchlorophenyl)pyridine. Recent publications describe innovative catalytic systems that enable higher yields and greater stereochemical control, facilitating the preparation of enantiomerically pure forms of the compound for more precise biological evaluation.

From a toxicological perspective, recent in vitro and in vivo studies have provided important safety data regarding 2-Hydroxy-5-(perchlorophenyl)pyridine. While the compound shows promising therapeutic potential, researchers have identified specific structural modifications that could further reduce potential off-target effects and improve its safety profile.

Looking forward, the integration of 2-Hydroxy-5-(perchlorophenyl)pyridine into drug discovery pipelines appears promising. Several pharmaceutical companies have included derivatives of this compound in their preclinical development programs, particularly for applications in oncology and inflammatory diseases. The coming years are likely to see more advanced clinical studies evaluating the therapeutic potential of this intriguing molecule.

In conclusion, the growing body of research on 2-Hydroxy-5-(perchlorophenyl)pyridine (CAS: 1361584-40-8) demonstrates its significant potential in pharmaceutical development. Continued investigation into its mechanism of action, structural optimization, and therapeutic applications will undoubtedly contribute valuable insights to the field of chemical biology and drug discovery.